Cas no 25990-37-8 (Nimbolide)

Nimbolide is a triterpenoid derived from the leaves and flowers of Azadirachta indica Nimbolide inhibits NF- κ B to induce tumor cell apoptosis Nimbolide inhibits cdk4/cdk6 kinase activity Nimbolide inhibits NF- κ B. Wnt, PI3K Akt, MAPK and JAK-STAT signaling pathways
Nimbolide structure
Nimbolide structure
Product Name:Nimbolide
CAS No:25990-37-8
Molecular Formula:C27H30O7
Molecular Weight:466.52300
MDL:MFCD31924824
CID:914171
PubChem ID:329825074

Nimbolide Properties

Names and Identifiers

    • methyl [(2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cR)-8-furan-3-yl-2a,5a,6a,7-tetramethyl-2,5-dioxo-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2H,5H-cyclopenta[d]naphtho[2,3-b:1,8-b''c'']difuran-6-yl]acetate
    • Nimbolide
    • (4S,4aS,8aS)-4-(dimethyl-tert-butyl-silyl)oxy-7,7-dimethoxy-4a-methyl-decalin-1-one
    • (4S,4aS,8aS)-4-(tert-Butyl-dimethylsilyl)oxy-?7,7-dimethoxy-4a-methyl-3,4,5,6,8,8a-?hexahydro-2H-naphthalen-1-one
    • N993G4LGD6
    • AKOS040742304
    • CHEMBL426690
    • methyl 2-[(1R,2S,4R,6R,9R,10S,11R,15R,18R)-6-(furan-3-yl)-7,9,11,15-tetramethyl-12,16-dioxo-3,17-dioxapentacyclo[9.6.1.0{2,9}.0{4,8}.0{15,18}]octadeca-7,13-dien-10-yl]acetate
    • NSC-309909
    • MFCD31924824
    • SCHEMBL2146198
    • DTXSID20948894
    • (4alpha,5alpha,6alpha,7alpha,15beta,17alpha)-7,15:21,23-diepoxy-6 -hydroxy-4,8-dimethyl-1-oxo-18,24-dinor-11,12-secochola-2,13,20,22-tetraene- 4,11-dicarboxylic acid gamma-lactone methyl ester
    • CS-0063571
    • Nimbolide, from Azadirachta indica, >=98%
    • 25990-37-8
    • 2H,5H-Cyclopenta[d']naphtho[1,8-bc:2,3-b']difuran-6-acetic acid, 8alpha-(3-furyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-2,5-dioxo-, methyl ester
    • 2H,5H-Cyclopenta[d']naphtho[1,8-bc:2,3-b']difuran-6-acetic acid, 8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-2,5-dioxo-, methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cR)-
    • HY-116035
    • 18,24-Dinor-11,12-secochola-2,13,20,22-tetraene-4,11-dicarboxylic acid, 7,15:21,23-diepoxy-6-hydroxy-4,8-dimethyl-1-oxo-, gamma-lactone, methyl ester, (4alpha,5alpha,6alpha,7alpha,15beta,17alpha)-
    • MEGxp0_001495
    • NCI60_002662
    • F82256
    • Methyl 2-[(1R,2S,4R,6R,9R,10S,11R,15R,18R)-6-(furan-3-yl)-7,9,11,15-tetramethyl-12,16-dioxo-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadeca-7,13-dien-10-yl]acetate
    • A934941
    • J-016215
    • NSC309909
    • CHEMBL1968854
    • XN164985
    • SCHEMBL16561839
    • FT-0672734
    • methyl 2-[6-(furan-3-yl)-7,9,11,15-tetramethyl-12,16-dioxo-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadeca-7,13-dien-10-yl]acetate
    • 1ST157595
    • METHYL 2-[(1R,2S,4R,6R,9R,10S,11R,15R,18R)-6-(FURAN-3-YL)-7,9,11,15-TETRAMETHYL-12,16-DIOXO-3,17-DIOXAPENTACYCLO[9.6.1.0(2),?.0?,?.0(1)?,(1)?]OCTADECA-7,13-DIEN-10-YL]ACETATE
    • Nimbolide?
    • DA-66102
    • MDL： MFCD31924824
    • InChIKey： JZIQWNPPBKFOPT-LSYMHUITSA-N
    • Inchi： InChI=1S/C27H30O7/c1-13-15(14-7-9-32-12-14)10-16-20(13)27(4)17(11-19(29)31-5)26(3)18(28)6-8-25(2)22(26)21(23(27)33-16)34-24(25)30/h6-9,12,15-17,21-23H,10-11H2,1-5H3/t15-,16?,17-,21-,22?,23-,25-,26+,27-/m1/s1
    • SMILES： CC1=C2C(C[C@H]1C3=COC=C3)O[C@@H]4[C@H]5C6[C@@](C)(C=CC(=O)[C@]6(C)[C@@H](CC(=O)OC)[C@]24C)C(=O)O5

Computed Properties

  • Exact Mass: 466.199153g/mol
  • Surface Charge: 0
  • XLogP3: 2.2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 466.199153g/mol
  • Monoisotopic Mass: 466.199153g/mol
  • Topological Polar Surface Area: 92Ų
  • Heavy Atom Count: 34
  • Complexity: 1040
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 3.59900
  • PSA: 92.04000
  • Melting Point: >223°C (dec.)
  • Color/Form: Powder

Nimbolide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00C2ZV-1mg
nimbolide
 25990-37-8 99%
1mg
 $147.00 2025-02-25
A2B Chem LLC
AF62955-1mg
Nimbolide
 25990-37-8 ≥97%
1mg
 $152.00 2024-04-20
Aaron
AR00C387-10mg
Nimbolide
 25990-37-8 98%
10mg
 $70.00
abcr
AB587064-5mg
Nimbolide, 98%; .
 25990-37-8 98%
5mg
 €249.70
Chemenu
CM766280-25mg
methyl 2-[6-(furan-3-yl)-7,9,11,15-tetramethyl-12,16-dioxo-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadeca-7,13-dien-10-yl]acetate
 25990-37-8 95%+
25mg
 $92
ChemScence
CS-0063571-1mg
Nimbolide
 25990-37-8 99.94%
1mg
 $400.0 2022-04-27
eNovation Chemicals LLC
D644165-5mg
NIMBOLIDE
 25990-37-8 98%
5mg
 $935 2022-09-07
Key Organics Ltd
VS-14453-100MG
Nimbolide
 25990-37-8 >95%
100mg
 £1904.00 2025-02-09
MedChemExpress
HY-116035-1mg
Nimbolide
 25990-37-8 99.94%
1mg
 ￥929 2024-07-20
PhytoLab
86248-50mg
Nimbolide
 25990-37-8 ≥ 90.0 %
50mg
 €958.5

Nimbolide Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:25990-37-8)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:25990-37-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:25990-37-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

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(CAS:25990-37-8)Nimbolide
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Price($):334.0/577.0/923.0